Cas no 5271-27-2 (1-Methyl-3-phenylpiperazine)

• Product Name: 1-Methyl-3-phenylpiperazine
• CAS No: 5271-27-2
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD03411603
• CID: 45652
• PubChem ID: 2760009
• Update Time: 2025-05-28

1-Methyl-3-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-phenylpiperazine
• 1-Methyl-3-phenylpip
• 1-Methyl-3-phenyl-piperazine
• 1-Methyl-3-phenyl
• 1-N-METHYL-3-PHENYL-PIPERAZINE
• 4-methyl-2-phenylpiperazine
• N-METHYL-3-PHENYLPIPERAZINE
• (?à)-3-Phenyl-1-methylpiperazine
• 5271-27-2
• 3-Phenyl-1-methylpiperazine, (+/-)-
• AB14171
• MFCD03411603
• M1685
• (+/-)-3-PHENYL-1-METHYLPIPERAZINE
• AM85340
• Q27255866
• DTXSID30967157
• AC-14445
• 1-methyl-3-phenyl-1-piperazine
• 1-Methyl-3-phenylpiperazine, 97%
• PIPERAZINE, 1-METHYL-3-PHENYL-
• 2ZO535841F
• CHEMBL2177127
• AKOS016323497
• FT-0635596
• BCP22012
• EN300-13495
• SCHEMBL90572
• BDBM626021
• UNII-2ZO535841F
• EC 431-180-2
• FT-0658887
• Z104508454
• CS-W003047
• A905726
• 1-methyl-3-phenylpiperazine;1-N-METHYL-3-PHENYL-PIPERAZINE
• 1-methyl-3-phenyl piperazine
• dl-1-methyl-3-phenyl-piperazine
• A7704
• FS-1661
• A844449
• SB46668
• NS00015354
• AKOS000266736
• HMS1788L18
• 1-Methy-3-phenylpiperazine
• ALBB-006054
• DB-019250
• STK500650

• MDL： MFCD03411603
• Inchi： 1S/C11H16N2/c1-13-8-7-12-11(9-13)10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3
• InChI Key： IRMBVBDXXYXPEW-UHFFFAOYSA-N
• SMILES： N1(C)CCNC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.991
• Melting Point: 56-60 °C (lit.)
• Boiling Point: 85 ºC (0.5 mmHg)
• Flash Point: 85°C/0.5mm
• Water Partition Coefficient: dissolution
• PSA: 15.27000
• LogP: 1.52940
• Solubility: Soluble.
• Sensitiveness: Air Sensitive

1-Methyl-3-phenylpiperazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H314
• Warning Statement： P280-P301+P310-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2923 8/PG 3
• WGK Germany：3
• Hazard Category Code： 25-34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8 (6.1)
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R25; R34; R36/37/38